Cefoperazone Sodium, Antibiotic for Culture Media Use Only

• Molecular Formula: C25H26N9NaO8S2
• Molecular Weight: 667.7 g/mol
• IUPAC Name: sodium;(6R,7R)-7-[[2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• InChI: InChI=1S/C25H27N9O8S2.Na/c1-3-32-8-9-33(21(39)20(32)38)24(42)27-15(12-4-6-14(35)7-5-12)18(36)26-16-19(37)34-17(23(40)41)13(10-43-22(16)34)11-44-25-28-29-30-31(25)2;/h4-7,15-16,22,35H,3,8-11H2,1-2H3,(H,26,36)(H,27,42)(H,40,41);/q;+1/p-1/t15?,16-,22-;/m1./s1
• InChI Key: NCFTXMQPRQZFMZ-KHLPVGQYSA-M
• Isomeric SMILES: CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=C(C=C2)O)C(=O)N[C@H]3[C@@H]4N(C3=O)C(=C(CS4)CSC5=NN=NN5C)C(=O)[O-].[Na+]
• SMILES: CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=C(C=C2)O)C(=O)NC3C4N(C3=O)C(=C(CS4)CSC5=NN=NN5C)C(=O)[O-].[Na+]
• synonyms: Céfobis; Cefobid; Cefoperazon; Cefoperazone; Cefoperazone Sodium; Cefoperazone Sodium Salt; Salt, Cefoperazone Sodium; Sodium Salt, Cefoperazone; Sodium, Cefoperazone; T 1551; T-1551; T1551

Description

Semisynthetic broad-spectrum cephalosporin with a tetrazolyl moiety that is resistant to beta-lactamase. It may be used to treat Pseudomonas infections.

Scientific Research Applications

Antimicrobial Agent Development Cefoperazone Sodium is used in developing novel antimicrobial agents. A study by Li et al. (2012) focused on creating a new complex antimicrobial agent using Cefoperazone Sodium, Sulbactam Sodium, and Cephradine. Their research concluded that this combination offers a broader spectrum and higher antimicrobial activity compared to traditional single antibiotics, particularly against fungi (Li et al., 2012).

Chemical Stability and Interaction Studies Huang Xue-sun (2007) explored the stability of Cefoperazone Sodium when combined with four commonly used clinical liquids, revealing its stability within 6 hours, but advising caution with glucose. This research is vital for understanding the safe handling and storage of Cefoperazone Sodium in clinical settings (Huang Xue-sun, 2007).

Pharmacological Analysis and Quality Control The content uniformity of Cefoperazone Sodium in pharmaceutical products has been a subject of study. For example, Z. Lei (2011) analyzed the content uniformity of Cefoperazone Sodium and Sulbactam Sodium in injections from various manufacturers, ensuring the quality and consistency of this antibiotic (Z. Lei, 2011).

Metabolomic Studies Liu et al. (2017) conducted a metabolomic study to understand the effects of Cefoperazone treatment combined with alcohol, revealing insights into the metabolic pathways affected during disulfiram-like reactions (Liu et al., 2017).

Kinetic and Mechanistic Investigations Research by Behera and Behera (2018) examined the interaction of cis-Diaquabis(oxalato)chromate(III) with Cefoperazone in an aqueous medium, providing insights into the kinetic and mechanistic aspects of Cefoperazone's reactivity and its potential applications in developing antimicrobial agents (Behera & Behera, 2018).